
Comparative Analysis of TX-1123 and AG17: A
Guide for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: TX-1123

CAS No.: 157397-06-3

Cat. No.: B1202124

Get Quote

This guide provides a detailed comparative analysis of two tyrphostin derivatives, TX-1123 and

AG17, which have been investigated for their antitumor properties. The information is tailored

for researchers, scientists, and drug development professionals, offering a comprehensive

overview of their mechanisms of action, potency, and potential therapeutic applications,

supported by available experimental data.

Introduction
TX-1123, a 2-hydroxyarylidene-4-cyclopentene-1,3-dione, and AG17, identified as [(3,5-Di-tert-

butyl-4-hydroxybenzylidene)-malononitrile], are both synthetic compounds that have

demonstrated potential as antitumor agents.[1][2] While both fall under the broad category of

tyrphostins, which are known for their ability to inhibit protein tyrosine kinases (PTKs), their

primary mechanisms of action and cellular targets show notable differences. This guide aims to

delineate these differences through a side-by-side comparison of their biochemical activities

and effects on cancer cells.
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The following tables summarize the available quantitative data for TX-1123 and AG17, focusing

on their inhibitory concentrations (IC50) against various targets and their antitumor activity in

different cell lines.

Table 1: Comparison of Inhibitory Activity (IC50)

Target TX-1123 AG17

Protein Tyrosine Kinases

Src kinase 2.2 µM Not Reported

eEF2-K 3.2 µM Not Reported

PKA 9.6 µM Not Reported

EGFR-k 320 µM Not Reported

PKC 320 µM Not Reported

Platelet-Derived Growth Factor

Receptor (PDGFR) Tyrosine

Kinase

Not Reported 500 nM

Cyclooxygenase (COX)

COX-1 15.7 µM Not Reported

COX-2 1.16 µM Not Reported

Mitochondrial Function

ATP Synthesis Inhibition 5 µM
Potent inhibitor (specific IC50

not reported)

Table 2: Antitumor Activity (IC50)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1202124/docs?utm_src=pdf-body#comparative-analysis-of-tx-1123-and-ag17-a-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line TX-1123 AG17

HepG2 (Hepatocellular

Carcinoma)
3.66 µM Not Reported

HCT116 (Colorectal

Carcinoma)
39 µM Not Reported

Rat Hepatocytes 57 µM Not Reported

Panel of 13 Human Tumor Cell

Lines
Not Reported 0.7 - 4.0 µM

Key Findings from Comparative Studies:

A direct comparative study has shown that the cyclopentenedione-derived TX-1123 is a more

potent antitumor agent and exhibits lower mitochondrial toxicity than the malononitrile-derived

AG17.[2][3]

Mechanism of Action
TX-1123: A Multi-Targeted Kinase Inhibitor
TX-1123 primarily functions as a protein tyrosine kinase (PTK) inhibitor, demonstrating activity

against a range of kinases including Src, eukaryotic elongation factor-2 kinase (eEF2-K), and

protein kinase A (PKA).[4][5] By inhibiting these kinases, TX-1123 can interfere with the

signaling pathways that regulate cell proliferation, survival, and angiogenesis. Additionally, TX-
1123 has been shown to inhibit cyclooxygenase (COX) enzymes, with a notable selectivity for

COX-2.[6][7] This dual-action mechanism suggests its potential to not only directly inhibit tumor

growth but also to modulate the tumor microenvironment.

AG17: A Disrupter of Mitochondrial Function
In contrast, the primary mechanism of action for AG17 appears to be the disruption of

mitochondrial function.[1] Studies have shown that AG17 can uncouple oxidative

phosphorylation, leading to a decrease in cellular ATP levels and the loss of mitochondrial

membrane potential.[1] This impairment of mitochondrial function is a key factor in its

antiproliferative effects and can induce apoptosis in cancer cells.[1] While initially classified as
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a tyrosine kinase antagonist, its effects on mitochondria are significant and may be a primary

contributor to its antitumor activity.[1]

Signaling Pathway Diagrams
The following diagrams, generated using the DOT language, illustrate the proposed signaling

pathways affected by TX-1123 and AG17.
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Caption: Proposed mechanism of action for TX-1123 as a Src kinase inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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